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Abstract

Methyl 17-hydroxyheptadecanoate is a hydroxylated fatty acid methyl ester of significant
interest in various scientific domains, including biochemistry and synthetic chemistry.
Understanding its fundamental physicochemical properties is crucial for its application in
research and development. This technical guide provides a comprehensive overview of the
known physicochemical characteristics of Methyl 17-Hydroxyheptadecanoate, details general
experimental protocols for the determination of these properties, and presents a logical
workflow for its synthesis. Due to a lack of specific experimental data in publicly available
literature for certain properties, this guide also furnishes generalized methodologies applicable
to long-chain fatty acid methyl esters.

Physicochemical Properties

The known physicochemical properties of Methyl 17-Hydroxyheptadecanoate are
summarized in the table below. It is important to note that while fundamental identifiers are
well-established, specific experimental values for properties such as melting point, boiling point,
and solubility are not readily available in the cited literature.
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Property Value Source(s)
Molecular Formula C1sH3603 [1112]
Molecular Weight 300.48 g/mol [1][2]

CAS Number 94036-00-7 [1]
Physical State Solid [1][2]
Purity >98% [1][2]

17-hydroxy Heptadecanoic

acid methyl ester, w-hydroxy

Synonyms ) )
Heptadecanoic Acid methyl
ester
Storage Freezer [11[2]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of
Methyl 17-Hydroxyheptadecanoate are not explicitly available. However, the following section
outlines standard methodologies used for the characterization of long-chain fatty acid methyl
esters (FAMES), which can be adapted for this specific compound.

Determination of Melting Point

The melting point of a solid crystalline substance like Methyl 17-Hydroxyheptadecanoate can
be determined using a standard melting point apparatus.

o Apparatus: Capillary melting point apparatus.
e Procedure:

o Asmall, dry sample of the crystalline solid is packed into a thin-walled capillary tube,
sealed at one end.

o The capillary tube is placed in the heating block of the melting point apparatus.
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o The sample is heated at a steady, slow rate.

o The temperature at which the substance first begins to melt and the temperature at which
it becomes completely liquid are recorded as the melting point range.

o Note: For high-purity crystalline solids, the melting range is typically narrow.

Determination of Boiling Point

The boiling point of long-chain fatty acid methyl esters is often determined at reduced pressure
to prevent decomposition at high temperatures. Gas chromatography (GC) is a common
method for determining the boiling range distribution of FAMESs.[3]

o Apparatus: Gas chromatograph with a flame ionization detector (FID) and a non-polar
capillary column.

e Procedure (Simulated Distillation by GC):
o A sample of Methyl 17-Hydroxyheptadecanoate is diluted with a suitable solvent.
o The solution is injected into the gas chromatograph.
o The GC column separates the components of the sample based on their boiling points.

o The retention times of the sample components are compared to the retention times of a
known boiling point standard mixture (e.g., n-alkanes).

o A calibration curve of boiling point versus retention time is used to determine the boiling
point of the sample.

Determination of Solubility

Solubility is determined by adding a known amount of the solute to a known volume of a
solvent and observing the point at which no more solute dissolves.

o Apparatus: Variable temperature shaker bath, analytical balance, vials.

e Procedure:
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o A known mass of Methyl 17-Hydroxyheptadecanoate is added to a vial containing a
known volume of a specific solvent (e.g., water, ethanol, chloroform, ethyl acetate).

o The mixture is agitated in a temperature-controlled shaker bath until equilibrium is
reached.

o The concentration of the dissolved solute in the solvent is determined analytically (e.g., by
chromatography or spectroscopy) after filtering out any undissolved solid.

o This process is repeated at different temperatures to determine the temperature-
dependent solubility.

Logical Workflow: Synthesis of w-Hydroxy Fatty
Acid Methyl Esters

As no specific signaling pathways involving Methyl 17-Hydroxyheptadecanoate are
documented, a logical workflow for its synthesis is presented below. This workflow is based on
general methods for the synthesis of w-hydroxy fatty acid methyl esters.

..............

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of w-hydroxy fatty acid methyl esters.

Conclusion

This technical guide consolidates the available physicochemical data for Methyl 17-
Hydroxyheptadecanoate and provides a framework of generalized experimental protocols for
its characterization. While there is a clear need for further experimental studies to determine
specific values for properties like melting point, boiling point, and solubility, the information and
methodologies presented here offer a valuable resource for researchers and professionals in
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the fields of chemistry and drug development. The provided synthetic workflow offers a logical
approach for the preparation of this and similar long-chain hydroxylated fatty acid methyl
esters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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